Cas no 1865353-02-1 (2-(Benzyloxy)-6-(propan-2-yloxy)aniline)

• Product Name: 2-(Benzyloxy)-6-(propan-2-yloxy)aniline
• CAS No: 1865353-02-1
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 6216700
• PubChem ID: 104267486
• Update Time: 2025-05-20

2-(Benzyloxy)-6-(propan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1294918
• 2-(benzyloxy)-6-(propan-2-yloxy)aniline
• 1865353-02-1
• 2-(Benzyloxy)-6-(propan-2-yloxy)aniline

• Inchi： 1S/C16H19NO2/c1-12(2)19-15-10-6-9-14(16(15)17)18-11-13-7-4-3-5-8-13/h3-10,12H,11,17H2,1-2H3
• InChI Key： NYNGQLWWNBAVJP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1N)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 257.141578849g/mol
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(Benzyloxy)-6-(propan-2-yloxy)aniline

2-(Benzyloxy)-6-(propan-2-yloxy)aniline (CAS No. 1865353-02-1)

2-(Benzyloxy)-6-(propan-2-yloxy)aniline, also known by its CAS number 1865353-02-1, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzene ring substituted with a benzyloxy group at the 2-position and a propan-2-yloxy group at the 6-position. The aniline moiety serves as the central aromatic amine, making this compound a valuable intermediate in organic synthesis.

The synthesis of 2-(Benzyloxy)-6-(propan-2-yloxy)aniline typically involves multi-step reactions, often starting from aniline derivatives. The introduction of the benzyloxy and propan-2-yloxy groups is achieved through nucleophilic aromatic substitution or other coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. Researchers have explored its potential in drug design, particularly in the development of bioactive molecules targeting specific receptors. For instance, studies have shown that derivatives of 2-(Benzyloxy)-6-(propan-2-yloxy)aniline exhibit modulatory effects on G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and neurodegenerative conditions.

In addition to pharmaceutical applications, this compound has found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. Recent research highlights its role in enhancing crop resilience against pathogens while maintaining eco-friendly properties. The incorporation of benzyloxy and propan-2-yloxy groups into agrochemical formulations has been shown to improve bioavailability and reduce toxicity to non-target organisms.

The electronic properties of aniline-based compounds make them attractive candidates for materials science applications. For example, derivatives of 2-(Benzyloxy)-6-(propan-2-yloxy)aniline have been investigated for their potential use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The substitution pattern on the aromatic ring significantly influences the electronic characteristics, offering tunable properties for specific device applications.

The environmental impact of synthesizing and using this compound has also been a focus of recent studies. Researchers have developed green chemistry approaches to minimize waste generation during its production. For instance, the use of microwave-assisted synthesis has been shown to reduce reaction times and energy consumption while maintaining high yields.

In conclusion, CAS No. 1865353-02-1, or 2-(Benzyloxy)-6-(propan-2-yloxy)aniline, is a multifaceted compound with diverse applications across various industries. Its structural versatility, combined with advancements in synthetic methodologies and green chemistry practices, positions it as a valuable tool for future innovations in pharmaceuticals, agrochemicals, and materials science.